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Compound of Interest

Compound Name: Brevicornin

Cat. No.: B3028228

Essential Safety and Handling Guide for
Brevicornin

Disclaimer: A specific Safety Data Sheet (SDS) for Brevicornin could not be located. The
following guidance is based on best practices for handling flavonoids and polyphenols, a class
of compounds to which Brevicornin belongs. This information is intended for researchers,
scientists, and drug development professionals and should be supplemented by a thorough risk
assessment before handling this chemical.

Brevicornin is a flavonol isolated from Epimedium brevicornum.[1] While comprehensive
toxicological data is not readily available, it is prudent to handle this compound with care,
assuming it may have biological activity and potential hazards. An in-vitro study has shown
Brevicornin to have an IC50 of 20.93 uM against human MCF7/ADR cells, indicating cytotoxic
properties.[1]

Personal Protective Equipment (PPE)

Standard laboratory PPE is essential to minimize exposure when handling Brevicornin,
particularly in its powdered form.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3028228?utm_src=pdf-interest
https://www.benchchem.com/product/b3028228?utm_src=pdf-body
https://www.benchchem.com/product/b3028228?utm_src=pdf-body
https://www.benchchem.com/product/b3028228?utm_src=pdf-body
https://www.medchemexpress.com/brevicornin.html
https://www.benchchem.com/product/b3028228?utm_src=pdf-body
https://www.medchemexpress.com/brevicornin.html
https://www.benchchem.com/product/b3028228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Protection Type Recommended PPE Rationale
Safety glasses with side Protects eyes from airborne
Eye Protection shields or chemical splash powder and splashes of
goggles solutions.

Provides a barrier against skin

contact. Gloves should be
Hand Protection Nitrile gloves inspected before use and

disposed of after handling or if

contaminated.[2]

] Protects skin and personal
Body Protection Laboratory coat ) o
clothing from contamination.

) ) Recommended, especially
) ) Use in a well-ventilated area or ]
Respiratory Protection ) when handling the powder, to
a chemical fume hood o ]
avoid inhalation of dust.[2]

Chemical and Physical Properties

Property Value

CAS Number 173792-49-9[1]
Molecular Formula C22H2407[1]
Molecular Weight 400.42 g/mol [1]

Handling and Storage

General Handling:
e Avoid direct contact with skin and eyes.[2]
e Do not inhale the powder. Handle in a way that minimizes dust generation.[2]

o Work in a well-ventilated area, preferably within a certified chemical fume hood, especially
when preparing solutions.[2]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://reagents-ingredients.creative-biolabs.com/polyphenol-flavonoid-handling-protocol.htm
https://reagents-ingredients.creative-biolabs.com/polyphenol-flavonoid-handling-protocol.htm
https://www.medchemexpress.com/brevicornin.html
https://www.medchemexpress.com/brevicornin.html
https://www.medchemexpress.com/brevicornin.html
https://reagents-ingredients.creative-biolabs.com/polyphenol-flavonoid-handling-protocol.htm
https://reagents-ingredients.creative-biolabs.com/polyphenol-flavonoid-handling-protocol.htm
https://reagents-ingredients.creative-biolabs.com/polyphenol-flavonoid-handling-protocol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container.

o Protect from light by using an amber vial or a container wrapped in foil.[2]
e For long-term stability, store at -20°C.[2]

Operational Plans

Spill Cleanup Protocol:

In the event of a spill, follow these steps:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

o Assess the Spill: Determine the extent of the spill and if you have the appropriate materials
to clean it up safely.

e Don PPE: Wear the recommended personal protective equipment.
o Contain the Spill:

o For solid spills: Gently cover the spill with a damp paper towel to avoid raising dust.
Carefully scoop the material into a sealable container.[3]

o For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or
commercial spill pillows).[4]

o Clean the Area: Once the bulk of the spill is removed, decontaminate the area with a suitable
laboratory detergent and water.

e Dispose of Waste: Place all contaminated materials, including paper towels, absorbent
material, and gloves, into a sealed bag or container and label it for chemical waste disposal.

[4][5]
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Disposal Plan:

As Brevicornin's specific hazards are not fully characterized, it is recommended to dispose of
it as chemical waste.

e Solid Waste: Collect any solid Brevicornin waste and contaminated consumables (e.g.,
weigh boats, pipette tips) in a clearly labeled, sealed container for chemical waste.

» Liquid Waste: Collect solutions containing Brevicornin in a designated, labeled waste
container. Do not pour down the drain.

o Follow all local, state, and federal regulations for chemical waste disposal. If your institution
has a hazardous waste program, consult with them for specific guidance.

Experimental Workflow and Safety Procedures

The following diagrams illustrate the recommended workflows for handling Brevicornin safely.
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Preparation

Don appropriate PPE:
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Caption: General workflow for safely handling Brevicornin.
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Caption: Spill response plan for Brevicornin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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